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Compound of Interest

Compound Name:
Methyl 3-bromo-2,4-dichloro-6-

fluorobenzoate

Cat. No.: B14017815

Get Quote

Methyl 3-bromo-2,4-dichloro-6-fluorobenzoate, identified by the CAS Number 2624417-86-

1, is a polysubstituted aromatic compound of significant interest to the pharmaceutical and

agrochemical industries.[1] Its precisely arranged array of halogen atoms—bromine, chlorine,

and fluorine—on a benzoate scaffold makes it a highly valuable and versatile intermediate for

the synthesis of complex molecular architectures. The strategic placement of these halogens

provides multiple reactive handles for medicinal chemists to employ in the construction of novel

active pharmaceutical ingredients (APIs).

The utility of this molecule stems from the unique properties imparted by its halogen

substituents. The bromine atom, for instance, is an excellent participant in palladium-catalyzed

cross-coupling reactions, such as the Suzuki-Miyaura reaction, which are fundamental for

creating new carbon-carbon bonds.[2] The presence of fluorine can enhance metabolic

stability, increase lipophilicity to improve membrane permeability, and modulate the binding

affinity of a molecule to its biological target.[2][3] The chlorine atoms further influence the

electronic properties and steric profile of the molecule. This guide provides a comprehensive

overview of the physicochemical properties, a plausible synthetic pathway, key applications,

and essential safety protocols for Methyl 3-bromo-2,4-dichloro-6-fluorobenzoate, tailored for

researchers and professionals in drug development.
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Physicochemical Properties
A clear understanding of a compound's physical and chemical characteristics is foundational to

its application in synthesis. The key properties of Methyl 3-bromo-2,4-dichloro-6-
fluorobenzoate are summarized below.

Property Value Source

CAS Number 2624417-86-1 [ChemScene][1]

Molecular Formula C₈H₄BrCl₂FO₂ [ChemScene][1]

Molecular Weight 301.92 g/mol [ChemScene][1]

Purity ≥98% [ChemScene][1]

Physical Form Solid, semi-solid, or liquid [Sigma-Aldrich]

Storage Conditions
Sealed in a dry environment at

2-8°C
[ChemScene][1][4]

SMILES
O=C(OC)C1=C(F)C=C(Cl)C(Br

)=C1Cl
[ChemScene][1]

Topological Polar Surface Area

(TPSA)
26.3 Å² [ChemScene][1]

LogP 3.6816 [ChemScene][1]

Synthesis and Reaction Mechanisms
While a specific, published synthesis for Methyl 3-bromo-2,4-dichloro-6-fluorobenzoate is

not readily available in the provided search results, a plausible and logical synthetic route can

be devised based on established organic chemistry principles for halogenated aromatics. A

common and effective method for synthesizing methyl benzoates is the Fischer esterification of

the corresponding benzoic acid. The key challenge, therefore, lies in the synthesis of the 3-

bromo-2,4-dichloro-6-fluorobenzoic acid precursor.

A potential synthetic pathway could start from a commercially available, less substituted

fluorobenzonitrile, followed by sequential halogenation and hydrolysis, and finally esterification.
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For instance, a process could be adapted from methods used for preparing similar

polyhalogenated benzoic acids.[5]

Proposed Synthetic Workflow

2,4-dichloro-6-fluorobenzonitrile

Bromination (NBS, H₂SO₄)

Step 1

3-bromo-2,4-dichloro-6-fluorobenzonitrile

Acid Hydrolysis (H₂SO₄, H₂O)

Step 2

3-bromo-2,4-dichloro-6-fluorobenzoic acid

Fischer Esterification (Methanol, H₂SO₄)

Step 3

Methyl 3-bromo-2,4-dichloro-6-fluorobenzoate

Click to download full resolution via product page
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Caption: Proposed synthetic workflow for Methyl 3-bromo-2,4-dichloro-6-fluorobenzoate.

Detailed Experimental Protocol (Hypothetical)
Bromination of 2,4-dichloro-6-fluorobenzonitrile:

To a stirred solution of concentrated sulfuric acid, add 2,4-dichloro-6-fluorobenzonitrile.

Cool the mixture in an ice bath to 0-5°C.

Slowly add N-Bromosuccinimide (NBS) in portions, maintaining the temperature below

10°C. The use of NBS in strong acid is an effective method for brominating deactivated

aromatic rings.[5]

After the addition is complete, allow the reaction to warm to room temperature and stir for

12-18 hours.

Carefully pour the reaction mixture over crushed ice and extract the product with a suitable

organic solvent (e.g., ethyl acetate).

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield 3-bromo-2,4-dichloro-6-fluorobenzonitrile.

Hydrolysis to the Benzoic Acid:

Add the crude 3-bromo-2,4-dichloro-6-fluorobenzonitrile to a mixture of concentrated

sulfuric acid and water.

Heat the mixture under reflux for several hours until the reaction is complete (monitored by

TLC or LC-MS).

Cool the reaction mixture and pour it into ice water to precipitate the product.

Filter the solid, wash with cold water, and dry to obtain 3-bromo-2,4-dichloro-6-

fluorobenzoic acid.

Fischer Esterification:
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Dissolve the 3-bromo-2,4-dichloro-6-fluorobenzoic acid in an excess of methanol.

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or thionyl

chloride.[6]

Heat the mixture under reflux for 4-6 hours.

After completion, remove the excess methanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous

sodium bicarbonate solution, water, and brine.[6]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the

final product, Methyl 3-bromo-2,4-dichloro-6-fluorobenzoate. Further purification can be

achieved by column chromatography if necessary.

Applications in Drug Discovery and Research
Halogenated benzoic acids and their esters are indispensable building blocks in medicinal

chemistry.[3] The strategic introduction of halogen atoms is a well-established strategy in drug

design to optimize the pharmacological profile of a lead compound.[7]

Scaffold for Complex Synthesis: The primary application of Methyl 3-bromo-2,4-dichloro-6-
fluorobenzoate is as an intermediate. The bromine atom serves as a key functional group

for introducing molecular diversity through cross-coupling reactions. This allows for the

efficient construction of biaryl structures and other complex scaffolds that are common in

modern pharmaceuticals.[2]

Modulation of Physicochemical Properties:

Metabolic Stability: The presence of halogens, particularly fluorine, can block sites of

metabolic oxidation, thereby increasing the half-life and bioavailability of a drug.[2]

Lipophilicity and Permeability: Halogenation generally increases a molecule's lipophilicity,

which can enhance its ability to cross biological membranes and reach its target site.[2]

Binding Affinity: The electronegative nature of fluorine and chlorine can lead to favorable

interactions, such as hydrogen bonds or dipole-dipole interactions, with amino acid
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residues in the target protein's binding pocket, thus improving potency.

This compound and its derivatives are likely to be explored in the synthesis of inhibitors for

kinases, proteases, and other enzyme targets across various therapeutic areas, including

oncology, infectious diseases, and inflammatory disorders.[2][8]

Safety and Handling Protocols
Working with polyhalogenated aromatic compounds requires strict adherence to safety

protocols due to their potential toxicity and irritant properties. The following guidelines are

based on safety data sheets for structurally similar chemicals.

Personal Protective Equipment (PPE)
Eye/Face Protection: Always wear chemical safety goggles and a face shield. Eye protection

must be tested and approved under government standards such as NIOSH (US) or EN 166

(EU).[9]

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile rubber). Gloves must

be inspected before use, and proper removal techniques should be employed to avoid skin

contact.[9][10]

Skin and Body Protection: Wear a complete suit protecting against chemicals and a lab coat.

The type of protective equipment must be selected based on the concentration and amount

of the hazardous substance at the specific workplace.[9][10]

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid

inhalation of dust or vapors. If ventilation is inadequate, use a NIOSH- or CEN-approved

respirator.[9]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and

aerosols. Wash hands thoroughly after handling.[9]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store at

the recommended temperature of 2-8°C.[1]
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First Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[10]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[10]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[10][11]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14017815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

